Cas no 2228165-50-0 (1-(2-bromopyridin-3-yl)cyclohexane-1-carboxylic acid)

• Product Name: 1-(2-bromopyridin-3-yl)cyclohexane-1-carboxylic acid
• CAS No: 2228165-50-0
• MF: C₁₂H₁₄BrNO₂
• MW: 284.149062633514
• CID: 5946009
• PubChem ID: 165643839
• Update Time: 2025-05-24

1-(2-bromopyridin-3-yl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromopyridin-3-yl)cyclohexane-1-carboxylic acid
• 2228165-50-0
• EN300-1905172

• Inchi： 1S/C12H14BrNO2/c13-10-9(5-4-8-14-10)12(11(15)16)6-2-1-3-7-12/h4-5,8H,1-3,6-7H2,(H,15,16)
• InChI Key： AGPATFFXARIMDB-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CN=1)C1(C(=O)O)CCCCC1

Computed Properties

• Exact Mass: 283.02079g/mol
• Monoisotopic Mass: 283.02079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 50.2Ų

Additional information on 1-(2-bromopyridin-3-yl)cyclohexane-1-carboxylic acid

Introduction to 1-(2-bromopyridin-3-yl)cyclohexane-1-carboxylic acid (CAS No. 2228165-50-0)

1-(2-bromopyridin-3-yl)cyclohexane-1-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2228165-50-0, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This molecule, featuring a cyclohexane ring conjugated with a brominated pyridine moiety, has garnered attention due to its structural versatility and potential applications in drug discovery. The presence of both a bromine substituent and a carboxylic acid functional group makes it a valuable intermediate for synthesizing more complex pharmacophores, particularly in the development of small-molecule inhibitors and therapeutic agents.

The bromopyridine component of this compound is particularly noteworthy, as pyridine derivatives are widely recognized for their role in medicinal chemistry. Pyridines serve as core structures in numerous FDA-approved drugs, exhibiting diverse biological activities ranging from antiviral to anticancer effects. The introduction of a bromine atom at the 2-position of the pyridine ring enhances its reactivity, allowing for further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are pivotal in constructing biaryl frameworks, which are common motifs in modern drug design.

The cyclohexane-1-carboxylic acid moiety contributes another layer of complexity to this compound, providing a rigid yet flexible scaffold that can influence both the solubility and bioavailability of derivatives. The carboxylic acid group, in particular, is a versatile functional handle that can be converted into esters, amides, or other derivatives, broadening the scope of potential applications. In recent years, there has been growing interest in using cyclohexane-based scaffolds in drug development due to their ability to mimic natural products and improve pharmacokinetic properties.

Recent advancements in synthetic methodologies have further highlighted the utility of 1-(2-bromopyridin-3-yl)cyclohexane-1-carboxylic acid. For instance, researchers have leveraged this compound as a key intermediate in the synthesis of kinase inhibitors, which are critical targets in oncology research. The bromopyridine moiety allows for precise modulation of binding interactions with protein targets, while the cyclohexane ring provides steric constraints that optimize enzyme inhibition. Studies have demonstrated that derivatives of this compound exhibit promising activity against various kinases, including those implicated in chronic diseases and cancer.

In addition to its role in kinase inhibition, 1-(2-bromopyridin-3-yl)cyclohexane-1-carboxylic acid has been explored in the development of antimicrobial agents. The structural features of this compound contribute to its ability to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. Emerging research indicates that pyridine-based compounds can exhibit potent activity against multidrug-resistant bacteria, making them attractive candidates for novel antibiotics. The carboxylic acid group further enhances this potential by enabling modifications that improve membrane permeability or target specific bacterial enzymes.

The synthesis of 1-(2-bromopyridin-3-yl)cyclohexane-1-carboxylic acid itself is an intricate process that requires careful optimization to ensure high yield and purity. Traditional synthetic routes often involve multi-step sequences starting from readily available precursors such as 2-bromopyridine and cyclohexanone. Advances in catalytic systems have enabled more efficient pathways, reducing the number of steps and minimizing byproduct formation. For example, palladium-catalyzed cross-coupling reactions have been employed to construct the biaryl core efficiently.

From a computational chemistry perspective, 1-(2-bromopyridin-3-yl)cyclohexane-1-carboxylic acid has been subjected to detailed molecular modeling studies to understand its interactions with biological targets. These studies have provided insights into how structural modifications can enhance binding affinity and selectivity. For instance, computational analysis has revealed that subtle changes in the cyclohexane ring conformation can significantly impact receptor binding kinetics. Such findings are invaluable for guiding experimental modifications and optimizing lead compounds.

The pharmaceutical industry continues to invest heavily in exploring novel heterocyclic compounds like 1-(2-bromopyridin-3-yl)cyclohexane-1-carboxylic acid due to their vast potential therapeutic applications. Collaborative efforts between academia and industry have accelerated the discovery pipeline, with several clinical trials underway evaluating derivatives of this compound for various indications. The ease with which this molecule can be modified underscores its importance as a building block for future therapeutics.

In conclusion, 1-(2-bromopyridin-3-yl)cyclohexane-1-carboxylic acid (CAS No. 2228165-50-0) represents a compelling example of how structural innovation can drive pharmaceutical discovery. Its unique combination of functional groups and synthetic accessibility makes it a cornerstone in medicinal chemistry research. As new methodologies emerge and our understanding of biological targets deepens, 1-(2-bromopyridin-3-y l)cyc lohex ane -1-ca rbox ylic aci d will undoubtedly continue to play a pivotal role in shaping the future of drug development.